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Compound of Interest

Compound Name: EDTA disodium salt

Cat. No.: B8817717 Get Quote

Technical Support Center: EDTA Disodium Salt
Dissolution
This technical support center provides troubleshooting guidance and frequently asked

questions to assist researchers, scientists, and drug development professionals in completely

dissolving EDTA disodium salt in aqueous solutions.

Troubleshooting Guide
Encountering issues while dissolving EDTA disodium salt is a common laboratory hurdle. The

following guide addresses specific problems with their probable causes and recommended

solutions.
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Problem Probable Cause Solution

EDTA disodium salt is not

dissolving or is dissolving very

slowly.

The pH of the solution is too

low. EDTA disodium salt is

poorly soluble in neutral or

acidic water.[1][2][3]

Gradually add a concentrated

sodium hydroxide (NaOH)

solution or pellets while

continuously monitoring the

pH. The EDTA will dissolve as

the pH of the solution

approaches 8.0.[4][5][6][7]

A white precipitate forms in the

solution.

The pH has dropped, or the

solution is too concentrated for

the current pH.

Re-adjust the pH to 8.0 with

NaOH. If the issue persists,

consider diluting the solution

slightly and then adjusting the

pH.

The solution is cloudy even

after extensive stirring.

The pH is not yet optimal for

complete dissolution.

Continue to add NaOH in small

increments until the solution

becomes clear. Vigorous and

continuous stirring is crucial

throughout this process.[7] The

solution should clarify as the

pH nears 8.0.[8]

The pH overshoots 8.0

significantly.

Too much NaOH was added at

once.

If precise pH is critical for your

application, you may need to

start over. For less sensitive

applications, you can carefully

back-titrate with a dilute acid

like HCl, but be aware that this

will increase the salt

concentration of your final

solution.[7]

Frequently Asked Questions (FAQs)
Q1: Why is my EDTA disodium salt not dissolving in water?
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A1: The most common reason for EDTA disodium salt failing to dissolve is an incorrect pH.

The free acid form of EDTA and its disodium salt have limited solubility in water at neutral or

acidic pH. To achieve complete dissolution, especially for concentrations like 0.5 M, the pH of

the solution must be raised to approximately 8.0.[5][6][9] This is typically done by adding

sodium hydroxide (NaOH). The addition of a base deprotonates the remaining carboxylic acid

groups on the EDTA molecule, increasing its polarity and, consequently, its solubility in water.

[1]

Q2: What is the maximum solubility of EDTA disodium salt in water?

A2: The solubility of EDTA disodium salt is highly dependent on the pH of the solution. While it

is sparingly soluble in neutral water, its solubility increases significantly with an increase in pH.

At a pH of 8.0, it is possible to prepare a 0.5 M stock solution.[4][5][9]

Q3: Can I heat the solution to speed up dissolution?

A3: While gentle warming can sometimes aid in dissolving solutes, the primary factor for

dissolving EDTA disodium salt is pH adjustment.[10] Simply heating a neutral or acidic

solution of EDTA will not lead to complete dissolution. The most effective method is to maintain

vigorous stirring while raising the pH to 8.0 with NaOH.[5][6]

Q4: How do I prepare a 0.5 M EDTA solution with a pH of 8.0?

A4: Below is a detailed experimental protocol for preparing a 1 L solution of 0.5 M EDTA at pH

8.0.

Experimental Protocol: Preparation of 1 L of 0.5 M EDTA,
pH 8.0
Materials:

EDTA disodium salt dihydrate (C₁₀H₁₄N₂Na₂O₈·2H₂O; Molar Mass: 372.24 g/mol )

Sodium hydroxide (NaOH) pellets or a concentrated solution (e.g., 10 M)

Deionized or distilled water
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2 L beaker

1 L graduated cylinder

Magnetic stirrer and stir bar

pH meter

Procedure:

Add 186.1 g of EDTA disodium salt dihydrate to a 2 L beaker.[4][5]

Add 800 mL of deionized water to the beaker.[4][5]

Place the beaker on a magnetic stirrer with a stir bar and begin stirring vigorously. The

solution will appear milky or cloudy.

While stirring, slowly add NaOH pellets or a concentrated NaOH solution. Monitor the pH of

the solution continuously with a pH meter.[9]

Continue to add NaOH until the pH of the solution reaches 8.0. As the pH approaches 8.0,

the EDTA will completely dissolve, and the solution will become clear.[4][5][6] Be patient, as

this process can take some time.[6]

Once the EDTA is fully dissolved and the pH is stable at 8.0, transfer the solution to a 1 L

graduated cylinder.

Add deionized water to bring the final volume to 1 L.[5][9]

Sterilize the solution by autoclaving if required for your application.[4][6]

Store the solution at room temperature.[6]

Quantitative Data for 0.5 M EDTA Solution Preparation:
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Final Volume
Mass of EDTA
Disodium Salt
Dihydrate (g)

Approximate
Starting Volume of
Water

Approximate
Amount of NaOH
Pellets (g)

100 mL 18.61 80 mL ~2

500 mL 93.05 400 mL ~10

1 L 186.1 800 mL ~20

Visual Guides
The following diagrams illustrate the troubleshooting workflow for EDTA dissolution and the

relationship between pH and the different forms of EDTA.
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Success: EDTA is dissolved
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Is pH ≈ 8.0?
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Is the solution clear?

Yes

Yes

Problem persists:
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- Review protocol

No
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Caption: Troubleshooting workflow for dissolving EDTA disodium salt.
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pH Scale

Dominant EDTA Form & Solubility

Low pH (Acidic) pH ~ 7 pH > 8 (Basic)

EDTA (H₄Y)
(Insoluble)

Disodium EDTA (Na₂H₂Y)
(Poorly Soluble)

+ 2 NaOH Deprotonated EDTA (e.g., Na₄Y)
(Highly Soluble)

+ 2 NaOH

Click to download full resolution via product page

Caption: Relationship between pH, EDTA forms, and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [How to dissolve EDTA disodium salt completely in
aqueous solutions?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8817717#how-to-dissolve-edta-disodium-salt-
completely-in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b8817717#how-to-dissolve-edta-disodium-salt-completely-in-aqueous-solutions
https://www.benchchem.com/product/b8817717#how-to-dissolve-edta-disodium-salt-completely-in-aqueous-solutions
https://www.benchchem.com/product/b8817717#how-to-dissolve-edta-disodium-salt-completely-in-aqueous-solutions
https://www.benchchem.com/product/b8817717#how-to-dissolve-edta-disodium-salt-completely-in-aqueous-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8817717?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

